Cas no 723319-86-6 (2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile)

• Product Name: 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile
• CAS No: 723319-86-6
• MF: C₂₀H₁₈FN₃O
• MW: 335.374827861786
• CID: 6013761
• PubChem ID: 2373105
• Update Time: 2025-10-14

2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 723319-86-6
• EN300-26587276
• 2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile
• Z44334392
• 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile

• Inchi： 1S/C20H18FN3O/c21-18-8-4-5-9-19(18)23-10-12-24(13-11-23)20(25)17(15-22)14-16-6-2-1-3-7-16/h1-9,14H,10-13H2/b17-14-
• InChI Key： NAVOTRGVBMJACC-VKAVYKQESA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(/C(/C#N)=C\C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 335.14339037g/mol
• Monoisotopic Mass: 335.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile

Introduction to 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile (CAS No. 723319-86-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile, with the CAS number 723319-86-6, has garnered significant attention due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate piperazine and phenyl rings, which are well-documented for their role in modulating various neurological and pharmacological pathways.

The structural motif of 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile consists of a piperazine ring substituted with a 2-fluorophenyl group, connected to a carbonyl group that further extends to a 3-phenylprop-2-enenitrile moiety. This arrangement not only contributes to the compound's molecular complexity but also suggests potential interactions with biological targets such as enzymes and receptors. The presence of the fluorine atom is particularly noteworthy, as fluorinated aromatic compounds are frequently employed in drug design due to their enhanced metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing novel psychoactive substances that can modulate neurotransmitter systems without the side effects associated with traditional psychotropic drugs. The piperazine scaffold is a common feature in many such compounds, owing to its ability to interact with serotonin, dopamine, and norepinephrine receptors. The specific substitution pattern in 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile may confer unique pharmacological properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. For instance, studies have shown that piperazine derivatives can exhibit anxiolytic, antidepressant, and antipsychotic effects by interacting with serotonin receptors. The fluorine substituent in the phenyl ring may further enhance these effects by improving receptor binding affinity. Additionally, the nitrile group at the terminal position of the molecule could contribute to its bioavailability and metabolic profile.

The synthesis of 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom into the phenyl ring is particularly challenging, as it necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis are often employed to achieve this transformation efficiently.

In terms of biological activity, preliminary studies on 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile have revealed promising results in vitro. The compound has been shown to exhibit moderate affinity for serotonin receptors, particularly 5-HT1A and 5-HT7 subtypes, which are implicated in anxiety and depression disorders. Furthermore, its interaction with dopamine receptors suggests potential applications in managing symptoms associated with Parkinson's disease.

The pharmacokinetic properties of this compound are also of great interest. Due to its molecular structure, it is expected to have a reasonable half-life in vivo, allowing for once-daily dosing regimens. Additionally, the presence of both lipophilic and hydrophilic moieties may enhance its ability to cross the blood-brain barrier, improving therapeutic efficacy.

Ongoing research is focused on optimizing the synthesis of 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile and evaluating its pharmacological profile in preclinical models. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, scientists aim to fine-tune the compound's properties to maximize its therapeutic potential while minimizing adverse effects.

The impact of this research extends beyond academic curiosity; it holds significant implications for drug development pipelines aimed at treating neurological disorders. As our understanding of neurotransmitter systems continues to evolve, compounds like 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile will serve as valuable tools for exploring new therapeutic strategies.

In conclusion, 2-[4-(2-Fluorophenyl)piperazine-1-carbonyl]-3-phenylprop-2-enenitrile (CAS No. 723319-86-6) represents a fascinating example of how structural modifications can influence pharmacological activity. Its unique combination of functional groups makes it a promising candidate for further exploration in the field of medicinal chemistry. As research progresses, this compound has the potential to contribute significantly to the development of novel treatments for neurological disorders.